Cas no 63967-59-9 (Pentanenitrile, 2-(4-methylcyclohexylidene)-)

• Product Name: Pentanenitrile, 2-(4-methylcyclohexylidene)-
• CAS No: 63967-59-9
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 425267
• PubChem ID: 71380650
• Update Time: 2025-04-19

Pentanenitrile, 2-(4-methylcyclohexylidene)- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-(4-methylcyclohexylidene)-
• 2-(4-methylcyclohexylidene)pentanenitrile
• DTXSID80803152
• 63967-59-9

• Inchi： 1S/C12H19N/c1-3-4-12(9-13)11-7-5-10(2)6-8-11/h10H,3-8H2,1-2H3/b12-11-
• InChI Key： AHNVKLZQDDMYOC-QXMHVHEDSA-N
• SMILES： N#C/C(/CCC)=C1\CCC(C)CC\1

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79